Cas no 2680798-92-7 (benzyl N-(4-bromo-2-{(tert-butyldimethylsilyl)oxymethyl}phenyl)carbamate)

• Product Name: benzyl N-(4-bromo-2-{(tert-butyldimethylsilyl)oxymethyl}phenyl)carbamate
• CAS No: 2680798-92-7
• MF: C₂₁H₂₈BrNO₃Si
• MW: 450.441426277161
• CID: 5626116
• PubChem ID: 165927225
• Update Time: 2025-10-21

benzyl N-(4-bromo-2-{(tert-butyldimethylsilyl)oxymethyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680798-92-7
• benzyl N-(4-bromo-2-{[(tert-butyldimethylsilyl)oxy]methyl}phenyl)carbamate
• EN300-28304429
• benzyl N-(4-bromo-2-{(tert-butyldimethylsilyl)oxymethyl}phenyl)carbamate

• Inchi： 1S/C21H28BrNO3Si/c1-21(2,3)27(4,5)26-15-17-13-18(22)11-12-19(17)23-20(24)25-14-16-9-7-6-8-10-16/h6-13H,14-15H2,1-5H3,(H,23,24)
• InChI Key： GQNCXAJTKGJCOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CO[Si](C)(C)C(C)(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 449.10218g/mol
• Monoisotopic Mass: 449.10218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(4-bromo-2-{(tert-butyldimethylsilyl)oxymethyl}phenyl)carbamate

Introduction to Benzyl N-(4-Bromo-2-{(tert-Butyldimethylsilyl)oxymethyl}phenyl)carbamate (CAS No. 2680798-92-7)

Benzyl N-(4-bromo-2-{(tert-butyldimethylsilyl)oxymethyl}phenyl)carbamate, with the CAS number 2680798-92-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl group, a carbamate functional group, and a tert-butyl dimethyl silyl (TBDMS) protecting group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, polymer synthesis, and as an intermediate in organic synthesis.

The tert-butyl dimethyl silyl (TBDMS) group is a well-known protecting group for hydroxyl functionalities in organic chemistry. Its inclusion in this compound suggests that it plays a critical role in stabilizing reactive intermediates during synthetic processes. Recent studies have highlighted the importance of TBDMS-protected compounds in asymmetric synthesis and enantioselective catalysis, further underscoring the significance of this compound in modern chemical research.

One of the most notable features of benzyl N-(4-bromo-2-{(tert-butyldimethylsilyl)oxymethyl}phenyl)carbamate is its bromine substituent. Bromine atoms are often utilized as leaving groups in nucleophilic substitution reactions, making this compound a valuable precursor for constructing complex molecular architectures. Recent advancements in cross-coupling reactions, such as the Suzuki-Miyaura coupling, have demonstrated the utility of brominated aromatic compounds in forming biaryl structures with high precision and efficiency.

The carbamate functional group present in this compound is another key feature. Carboxamides and their derivatives are widely used in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The benzyl group further enhances the molecule's lipophilicity, which is an important parameter for drug bioavailability. Recent research has explored the use of carbamate-containing compounds as inhibitors of serine proteases and other enzymes, opening new avenues for therapeutic development.

From a synthetic perspective, benzyl N-(4-bromo-2-{(tert-butyldimethylsilyl)oxymethyl}phenyl)carbamate can be synthesized through a variety of routes, including nucleophilic aromatic substitution and silylation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of similar compounds while maintaining high yields and purity.

Recent studies have also focused on the application of this compound in materials science. The TBDMS group's ability to act as a photosensitive moiety has led to its incorporation into photoresists and other light-sensitive materials. Additionally, the bromine substituent can serve as a handle for post-synthesis functionalization, enabling the creation of tailored materials with specific electronic or mechanical properties.

In terms of biological activity, benzyl N-(4-bromo-2-{(tert-butyldimethylsilyl)oxymethyl}phenyl)carbamate has shown promise as an inhibitor of several key enzymes involved in metabolic pathways. For example, preliminary assays have demonstrated its ability to modulate histone deacetylase (HDAC) activity, suggesting potential applications in epigenetic therapy. Furthermore, its structural similarity to known bioactive compounds positions it as a valuable lead for drug discovery efforts targeting various disease states.

The versatility of this compound is further highlighted by its role as an intermediate in the synthesis of more complex molecules. For instance, it can serve as a precursor for constructing heterocyclic frameworks or for introducing diversity into combinatorial libraries. Recent advancements in flow chemistry have enabled the efficient large-scale production of such intermediates, facilitating their use in high-throughput screening campaigns.

In conclusion, benzyl N-(4-bromo-2-{(tert-butyldimethylsilyl)oxymethyl}phenyl)carbamate (CAS No. 2680798-92-7) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and organic synthesis. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to explore novel chemical space and develop innovative solutions across various disciplines.